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Compound of Interest

Compound Name: 1-(o-Tolyl)biguanide

Cat. No.: B1213205

For immediate release

This document provides essential safety and logistical information for the proper disposal of 1-
(o-Tolyl)biguanide, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following procedures are intended for researchers, scientists,
and drug development professionals handling this compound.

l. Understanding the Hazards

1-(o-Tolyl)biguanide is a chemical compound that requires careful handling due to its potential
health and safety risks. It is classified as harmful if swallowed, a skin irritant, and can cause
serious eye damage[1][2][3]. Furthermore, accumulated dust from this compound poses a
potential explosion hazard[4]. Adherence to strict safety protocols is paramount during all
handling and disposal procedures.

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 1-(o-Tolyl)biguanide, providing a
quick reference for its physical and toxicological properties.
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Property Value Source
Molecular Weight 191.23 g/mol

Melting Point 143-145 °C [4]
Flash Point 113 °C (235.4 °F) - closed cup

Oral LD50 (Rat) 800 mg/kg [3]

lll. Personal Protective Equipment (PPE)

Prior to initiating any disposal procedures, all personnel must be equipped with the appropriate
personal protective equipment. This is a critical step to mitigate exposure risks.

Eye Protection: Wear chemical safety goggles or a face shield[1][2].

e Hand Protection: Chemical-resistant gloves are mandatory. If reusing gloves, they must be
cleaned before removal and properly aired[1].

o Respiratory Protection: In situations where dust may be generated, a NIOSH-approved N95
dust mask or equivalent respirator should be used.

o Protective Clothing: A lab coat or other protective clothing is required to prevent skin
contact[1].

IV. Step-by-Step Disposal Protocol

The recommended method for the disposal of 1-(o-Tolyl)biguanide is through incineration at a
licensed industrial combustion plant or an approved waste disposal facility[1]. Do not attempt to
dispose of this chemical through standard laboratory drains or as regular solid waste.

1. Waste Collection and Storage:

e Collect waste 1-(o-Tolyl)biguanide and any contaminated materials (e.g., weighing paper,
gloves, wipes) in a designated, clearly labeled, and sealed container.

» Whenever possible, leave the chemical in its original container[2].

e Do not mix 1-(o-Tolyl)biguanide waste with other chemical waste streams to avoid
unforeseen reactions|[2].
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» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

2. Handling Contaminated Containers:

o Empty containers that held 1-(o-Tolyl)biguanide should be treated as hazardous waste and
handled in the same manner as the substance itself[1][2].

o Completely emptied and decontaminated containers may be recyclable, subject to
institutional and local regulations[1].

3. Accidental Spill Cleanup:

 In the event of a spill, evacuate non-essential personnel from the area.

e For non-emergency personnel, ensure the area is well-ventilated before cleanup[1].

o Emergency responders should wear appropriate respiratory protection[1].

o Mechanically take up the spilled solid, avoiding dust generation, and place it in a suitable
container for disposal[1].

o Cover drains to prevent the material from entering waterways[2].

e Retain any contaminated cleaning materials and dispose of them as hazardous waste[1].

4. Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for the pickup and disposal of the 1-(o-
Tolyl)biguanide waste.

o Ensure all local, state, and federal regulations for hazardous waste disposal are strictly
followed|[2].

V. Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 1-(o-
Tolyl)biguanide.
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Figure 1: 1-(o-Tolyl)biguanide Disposal Workflow

Click to download full resolution via product page

Caption: Disposal workflow for 1-(o-Tolyl)biguanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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